The possibility of creating a stable joint of materials with different values of the linear thermal expansion coefficient (LTEC) was demonstrated by means of femtosecond laser beam welding: phosphate glass and zinc-magnesium-aluminum-silicate sitall (their values of the LTEC lie in the range 20 – 300°C: 120 × 10 –7 K–1 and 62 × 10 –7 K–1 respectively. Optical microscopy and Raman spectroscopy were used to investigate the structural features of welds obtained by different laser welding regimes and to optimize the laser welding regimes.

Investigations of the influence of dolomite powder (formed in the production of dolomite crushed stone) on the properties of fired clay products are presented. To obtain samples, dolomite powder was introduced in amounts 10 – 30% into the molding bodies, the firing temperature of the products was equal to 1000°C, and the isothermal soaking time 1 h. The investigations showed that with the addition of 10 – 30% dolomite powder the density of the fired brick is equal to 1.75 g/cm3, the compressive strength 14 – 28 MPa, water absorption 15.3 – 19.7%, total porosity 31 – 40.4%, and durability (frost resistance) at least 25 cycles.

A new glass-filler for dental composites has been developed based on glass in the system SrO–Al2O3–B2O3–SiO2. This filler meets contemporary requirements for filling materials and is characterized by high chemical resistant to water, acids and alkalis (Class I), high visible-range transparency (> 80%), and CLTE-compatibility with the polymer matrix. The melting temperature is acceptable, and crystallization is not a proclivity. It is shown [demonstrated that the new glass filler effects high-level medical-biological, operational, and functional properties of the dental composite based on it, and competitiveness with respect to the popular foreign-made analog materials.

Glass containers are discussed as a type of packaging with minimal adverse impacts on the environment. The results of independent scientific investigations describing variant solutions to the problem of reducing the specific emissions of greenhouse gases in the glass industry are analyzed. The publications were chosen with due regard for minimizing the uncertainties and enlarging the scope. A spectrum of factors influencing the carbon footprint of production was determined. A mathematical model making it possible to calculate the carbon footprint of real industrial enterprises was constructed. The life cycle was scaled to a period of 5 years (12 recycles) for two ways of recycling glass containers: introducing 20% cullet into the batch and washing of serviceable glass containers. A graphical comparison of the obtained results is presented. Methods for stimulating the recycling of glass containers and increasing the share of glassware in food packaging are described.

Solid-phase sintering was used to make ceramic from a mixture of ZnO, SnO2, and TiO2 nanopowders used as precipitation-strengthening and arc-quenching components in silver-based electrocontact materials. The phase formation and microstructure of the resulting material were studied by electron microscopy, energy-dispersive microanalysis, and x-ray phase analysis. It was found that a dispersed structure of size 0.5 – 1.0 μm forms from the Zn2TiO4 and ZnO phases at sintering temperature 1123 K, and the samples have quite high porosity. Solid-phase reactions in the ZnO/TiO2 system at Tsint = 1123 K effect the formation of two-phase ZnO/Zn2TiO4 ceramic with zinc and tin oxide phases in residual amounts. At sintering temperature 1443 K grain growth occurs, Zn2SnO4 becomes the predominant phase, and a certain amount of zinc and tin oxide phases remains. There is no manifestations of titanium-containing phases (presumably TiO2 and Zn2TiO4), probably because of their low content.

The influence of femtosecond laser micromachining in thermal and athermal regimes on the structure of a transparent glass-ceramic based on the ZnO–MgO–Al2O3–SiO2 system, which is characterized by heightened mechanical strength and hardness, was studied. Amorphization of nanosized granite ZnAl2O4 crystals, which occurs under the action of laser pulses, is confirmed by means of electron microscopy and electron diffraction. Quantitative phase microscopy was used to assess the change in the refractive index in the tracks written by a laser beam. In an athermal regime, at pulse repetition frequency 10 kHz, the full amorphization of the crystalline phase in the laser processing region in the bulk of the sitall effects an increase in the refractive index by ∆n = 0.0007. The results obtained expand the potential areas of application of transparent sitalls with heightened strength and open up the possibility of forming channel waveguides in their bulk by means of direct laser writing.

Abrief historical sketch is made of the activities of the Department of Silicate and Nanomaterials Technology at the National Research Tomsk Polytechnic University – the first technical university in Asiatic Russia. Originally, a laboratory for the chemical technology of mineral substances since 1929 it is the department of silicate technology and since 2007 the department of silicates and nanomaterials technology. Currently, the department is one of the leading scientific and educational centers of the country for the study of silicate raw materials, the development of advanced technologies for ceramics, binders, and glass materials, and in training engineers and scientists specializing in the relevant fields.Modern scientific research covers the development of materials and technologies in the following areas: nanostructured technical and building ceramics with enhanced functional properties, foam glass-ceramic materials, proppants for oil and gas production, biomedical ceramics, and magnesia binders with heightened strength and water resistance.

The magnitude of surface charges and points of zero charge in water-clay suspensions with pH equal to 5, 7, and 9 were studied. Their changes on exposure to a microwave field and variations in the dispersity of particles were determined. Powders of two fractions of montmorillonite, polymineral, and kaolin clays of the Orenburg Oblast were chosen as the objects of investigation. The points of zero charge (PZC) of the indigenous clays were determined by means of weight titration, based on measuring the value of the limiting pH with an increase in the weight fractions of the clay. Processing of clay powders in a microwave field was conducted according to the following regime: output power 750 W, operating frequency 2.45 GHz, and exposure time 600 sec. The magnitude and sign of the charges formed at the interface between the particle surface and the electrolyte solution depend on the mineralogical composition of the particles. Finely dispersed fractions of two clays turned out to be sensitive to processing in a microwave field — montmorillonite-containing and polymineral; pH indicators of PZC shifted to the acidic region by 0.26 and 0.31, respectively (by 4%). The pH values of the PZC suspensions with kaolin clay after treatment in microwave radiation remained practically unchanged. If the pH of the solution surrounding the particle exceeds the pH of PZC, then the sorbent will be able to absorb cations; if the pH of the solution is below the pH of PZC, then anions are absorbed. The results obtained will make it possible to use microwaves as a tool for expanding pH range and thereby promoting efficient sorption of anions and cations.

The types of additive technologies and the prospects for their use in the fabrication of products from silicon carbide ceramic materials are considered. The most popular for obtaining parts of complex configurations are additive technologies such as stereolithography, photocuring, inkjet printing, layer-by-layer 3D printing by extrusion of ‘inks,’ three-dimensional printing, selective laser sintering, selective laser melting, lamination method, layer-by-layer deposition method.

Gel casting is one of the new and promising methods for producing ceramics. Current research on the production of ceramic materials by gel casting covers a wide range of materials, including dense as well as porous ceramic materials. The advantages of this method, such as ease of processing, use of the process equipment of conventional methods, heightened productivity, and possibility of obtaining products having large shapes and complex geometries, are creating a surge in new R&D. This article reviews publications devoted to research conducted during recent decades on the production of both dense ceramics for the manufacture of structural elements and porous ceramics for the manufacture of thermal insulation, porous filters, and membranes by the gel casting method.